Cas no 89741-56-0 (Benzenedicarboxylic acid, dicyano-)
89741-56-0 structure
Product Name:Benzenedicarboxylic acid, dicyano-
CAS No:89741-56-0
MF:C10H4N2O4
MW:216.149762153625
CID:590520
PubChem ID:71325899
Update Time:2025-04-19
Benzenedicarboxylic acid, dicyano- Chemical and Physical Properties
Names and Identifiers
-
- Benzenedicarboxylic acid, dicyano-
- 3,4-dicyanophthalic acid
- dicyanophthalic acid
- 89741-56-0
- DTXSID20755166
- 3,4-Dicyanobenzene-1,2-dicarboxylic acid
-
- Inchi: 1S/C10H4N2O4/c11-3-5-1-2-6(9(13)14)8(10(15)16)7(5)4-12/h1-2H,(H,13,14)(H,15,16)
- InChI Key: FGZAEZRPSHYCQU-UHFFFAOYSA-N
- SMILES: OC(C1C(C#N)=C(C#N)C=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 216.01710661g/mol
- Monoisotopic Mass: 216.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 122Ų
Benzenedicarboxylic acid, dicyano- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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